Cas no 70066-68-1 (4'-Bromo-(1,1'-biphenyl)-3,4-diol)
70066-68-1 structure
Product Name:4'-Bromo-(1,1'-biphenyl)-3,4-diol
CAS No:70066-68-1
MF:C12H9BrO2
MW:265.102662801743
CID:974572
PubChem ID:155358
Update Time:2025-04-19
4'-Bromo-(1,1'-biphenyl)-3,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 4'-Bromo-(1,1'-biphenyl)-3,4-diol
- 4-(4-bromophenyl)benzene-1,2-diol
- (1,1'-Biphenyl)-3,4-diol, 4'-bromo-
- 70066-68-1
- DTXSID80220345
-
- Inchi: 1S/C12H9BrO2/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(15)7-9/h1-7,14-15H
- InChI Key: BFZIKLDKVCLONH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1C=CC(=C(C=1)O)O
Computed Properties
- Exact Mass: 263.97857
- Monoisotopic Mass: 263.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 10
- XLogP3: nothing
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.58
- Boiling Point: 412.8°C at 760 mmHg
- Flash Point: 203.4°C
- Refractive Index: 1.664
- PSA: 40.46
4'-Bromo-(1,1'-biphenyl)-3,4-diol Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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